Cas no 1393442-44-8 (1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile)
1393442-44-8 structure
Product Name:1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile
CAS No:1393442-44-8
MF:C13H14N4
MW:226.27706193924
CID:3043043
Update Time:2023-08-10
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile
- 1-cyclohexylbenzotriazole-5-carbonitrile
- V2951
-
- Inchi: 1S/C13H14N4/c14-9-10-6-7-13-12(8-10)15-16-17(13)11-4-2-1-3-5-11/h6-8,11H,1-5H2
- InChI Key: MJOUMNCIFSQQHC-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(C#N)=CC=2N=N1)C1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 315
- XLogP3: 2.8
- Topological Polar Surface Area: 54.5
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C991913-100mg |
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile |
1393442-44-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C991913-250mg |
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile |
1393442-44-8 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C991913-500mg |
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile |
1393442-44-8 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C991913-1g |
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile |
1393442-44-8 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM320719-25g |
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile |
1393442-44-8 | 95% | 25g |
$426 | 2021-06-17 | |
| Chemenu | CM320719-25g |
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile |
1393442-44-8 | 95% | 25g |
$426 | 2023-03-05 | |
| A2B Chem LLC | AE62512-1g |
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile |
1393442-44-8 | 98% | 1g |
$75.00 | 2024-04-20 | |
| A2B Chem LLC | AE62512-5g |
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile |
1393442-44-8 | 98% | 5g |
$209.00 | 2024-04-20 | |
| A2B Chem LLC | AE62512-25g |
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile |
1393442-44-8 | 98% | 25g |
$532.00 | 2024-04-20 | |
| 1PlusChem | 1P009XHS-1g |
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile |
1393442-44-8 | 98% | 1g |
$83.00 | 2025-02-25 |
1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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